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An objective guide for researchers, scientists, and drug development professionals on the
distinct properties and performance of Nylon-11 and Nylon-12, supported by experimental data
and detailed testing protocols.

In the realm of high-performance polymers, Nylon-11 and Nylon-12 stand out for their unique
balance of mechanical, thermal, and chemical properties. While both are polyamides, their
subtle difference in carbon atom count per monomer unit leads to significant variations in their
performance characteristics. This guide provides a detailed comparison to aid in the selection
of the optimal material for demanding research, development, and pharmaceutical applications.
Nylon-11 is a bio-based polyamide derived from renewable castor oil, offering a more
sustainable footprint.[1][2][3] In contrast, Nylon-12 is a synthetic polymer primarily derived from
petroleum-based sources.[1][2][3]

Quantitative Performance Data

The selection of a material for a specific application is often dictated by its quantitative
properties. The following table summarizes the key performance indicators for Nylon-11 and
Nylon-12, compiled from various technical datasheets.
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Property Nylon-11 Nylon-12 Test Standard
Mechanical Properties
Tensile Strength

47 - 50[4] 50[5] ASTM D638
(MPa)
Elongation at Break

11 - 40[4] 11[5] ASTM D638
(%)
Flexural Modulus

1.4 - 1.8[4][5] 1.6 - 1.85[5] ASTM D790
(GPa)
Izod Impact Strength

70[5] 32[5] ASTM D256
(J/m)
Thermal Properties
Melting Point (°C) ~189[1] ~178[1] DSC
Heat Deflection Temp.

185[4] 171 - 175[4][5] ASTM D648
@ 0.45 MPa (°C)
Heat Deflection Temp.

47[4] 87 - 95[4][5] ASTM D648
@ 1.82 MPa (°C)
Physical Properties
Density (g/cm?3) 1.02 - 1.05[4] 1.01-1.02 ASTM D792
Water Absorption, 24h

~1.6[6] ~0.5[6] ASTM D570

(%)

Key Performance Differences

Mechanical Performance: Nylon-11 is generally characterized by its superior flexibility and
impact resistance, making it suitable for applications requiring high durability and the ability to
withstand repeated stress.[1][7][8] Its higher elongation at break is indicative of its toughness.
[2][8] Conversely, Nylon-12 is a more rigid material with greater dimensional stability, making it
a better choice for components that require high stiffness and shape retention under load.[1][9]
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Thermal Stability: Both nylons exhibit good thermal stability for a range of applications. Nylon-
11 possesses a slightly higher melting point.[1][10] However, Nylon-12 often demonstrates a
higher heat deflection temperature under higher loads, suggesting better dimensional stability
at elevated temperatures.[4][5]

Moisture Absorption and Chemical Resistance: A critical differentiator is their interaction with
moisture. Nylon-12 has one of the lowest moisture absorption rates among polyamides, leading
to excellent dimensional stability in humid environments.[1][2][3] This property is particularly
advantageous for high-precision components. While Nylon-11 has a higher water absorption
rate, it still performs well in many applications and offers superior resistance to UV radiation
and weathering.[1][6] Both materials exhibit excellent resistance to a wide range of chemicals,
including fuels, oils, and solvents.[1][7] However, Nylon-12 is noted to have a slight advantage
in its resistance to a broader range of chemicals.[1][2]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reproducibility. Below are brief descriptions of the key experimental
protocols.

Tensile Properties (ASTM D638): This test method is used to determine the tensile properties
of plastics. A dog-bone-shaped specimen is pulled apart at a constant rate of speed until it
fractures. The force and displacement are recorded to calculate tensile strength, elongation,
and tensile modulus.[11][12]

Flexural Properties (ASTM D790): This test measures the flexural strength and modulus of a
material. A rectangular specimen is supported at both ends and a load is applied to the center
until the specimen bends or breaks.[11]

Impact Resistance (ASTM D256): The 1zod impact strength test determines the impact
resistance of a material. A notched specimen is held in a cantilevered beam configuration and
is struck by a swinging pendulum. The energy absorbed by the specimen during fracture is a
measure of its impact strength.[11]

Heat Deflection Temperature (ASTM D648): This test determines the temperature at which a
polymer specimen deforms under a specified load. A standard test bar is subjected to a
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constant flexural stress while the temperature is increased at a uniform rate. The temperature
at which the bar deflects a specified distance is the heat deflection temperature.[13]

Density (ASTM D792): This standard covers the determination of the specific gravity and
density of solid plastics in forms such as sheets, rods, tubes, or molded items. The method
involves weighing the specimen in air and then weighing it when immersed in a liquid of known
density.

Water Absorption (ASTM D570): This test method is used to determine the relative rate of
water absorption by plastics when immersed in water. Specimens are dried and weighed, then
immersed in water for a specified time and temperature. After removal and patting dry, the
specimens are re-weighed to determine the amount of water absorbed.[14][15]

Visualizing Key Processes

To further elucidate the fundamental differences and aid in material selection, the following
diagrams illustrate the synthesis pathways of Nylon-11 and Nylon-12, and a logical workflow for
material selection.

Nylon-11 Synthesis from Castor Oil

Multi-step
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Figure 1: Synthesis Pathway of Nylon-11.
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Nylon-12 Synthesis from Petroleum
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Figure 2: Synthesis Pathway of Nylon-12.
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Figure 3: Material Selection Workflow.
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Conclusion

The choice between Nylon-11 and Nylon-12 is contingent upon the specific demands of the
intended application. Nylon-11, with its bio-based origin, superior flexibility, and impact
strength, is an excellent candidate for applications requiring durability and a greater degree of
sustainability.[1][7][8] In contrast, Nylon-12's exceptional dimensional stability, low moisture
absorption, and rigidity make it the preferred material for high-precision components and
applications in environments with fluctuating humidity.[1][2][9] By carefully considering the
guantitative data and performance characteristics outlined in this guide, researchers, scientists,
and drug development professionals can make an informed decision to optimize the
performance and reliability of their products and experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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